Cas no 79014-65-6 (Phosphonic acid,(1-amino-1-methylpropyl)- (9CI))

• Product Name: Phosphonic acid,(1-amino-1-methylpropyl)- (9CI)
• CAS No: 79014-65-6
• MF: C₄H₁₄NO₄P
• MW: 171.132022380829
• CID: 573485
• PubChem ID: 53393191
• Update Time: 2025-04-19

Phosphonic acid,(1-amino-1-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1-amino-1-methylpropyl)- (9CI)
• (1-Amino-1-methylpropyl)phosphonic acid
• 2-aminobutan-2-ylphosphonic acid,hydrate
• (1-amino-1-methyl-propyl)-phosphonic acid
• (1-AMINO-1-METHYLPROPYL)PHOSPHONIC ACID HYDRATE
• (1-Amino-1-methyl-propyl)-phosphonsaeure
• I04-1502
• (2-Aminobutan-2-yl)phosphonic acid--water (1/1)
• (2-Aminobutan-2-yl)phosphonicacidhydrate
• 2-aminobutan-2-ylphosphonic acid;hydrate
• 79014-65-6
• 2-AMINOBUTAN-2-YLPHOSPHONIC ACID HYDRATE
• DTXSID00693835
• AKOS006281423
• 5-thiazolecarboxylicacid, 2-[3-cyano-4-(2-methylpropoxy)phenyl]-4-methyl-, ethyl ester
• (2-Aminobutan-2-yl)phosphonic acid hydrate

• Inchi： 1S/C4H12NO3P.H2O/c1-3-4(2,5)9(6,7)8;/h3,5H2,1-2H3,(H2,6,7,8);1H2
• InChI Key： XOFGFZIYHLOEQZ-UHFFFAOYSA-N
• SMILES： P(C(C)(CC)N)(=O)(O)O.O

Computed Properties

• Exact Mass: 171.06600
• Monoisotopic Mass: 171.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -3.7
• Topological Polar Surface Area: 90.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 268 °C
• Boiling Point: 302.9°C at 760 mmHg
• Flash Point: 137°C
• PSA: 102.59000
• LogP: 0.88500
• Solubility: Not available

Phosphonic acid,(1-amino-1-methylpropyl)- (9CI) Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38